Cas no 954585-23-0 ({3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine)

• Product Name: {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine
• CAS No: 954585-23-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 4667364
• Update Time: 2025-05-20

{3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-[(2,2,2-trifluoroethoxy)methyl]-
• {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine

• Inchi： 1S/C10H12F3NO/c11-10(12,13)7-15-6-9-3-1-2-8(4-9)5-14/h1-4H,5-7,14H2
• InChI Key： UTFSGAOQFVAVTC-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC(COCC(F)(F)F)=C1

Additional information on {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine

Comprehensive Overview of {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine (CAS No. 954585-23-0)

The compound {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine, identified by its CAS No. 954585-23-0, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroethoxy group and a phenylmethanamine backbone, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine has surged, driven by their enhanced stability and bioavailability. The incorporation of trifluoroethoxy groups is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. This compound’s CAS No. 954585-23-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-value chemical synthesis.

One of the key advantages of {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine is its versatility. It serves as a building block for small-molecule inhibitors and receptor modulators, which are critical in developing treatments for diseases like diabetes and Alzheimer’s. The phenylmethanamine moiety, in particular, is a hallmark of many CNS-active drugs, making this compound a focal point for neuroscientific research.

From an industrial perspective, the synthesis and scalability of CAS No. 954585-23-0 are topics of keen interest. Optimizing its production process can reduce costs and environmental impact, aligning with the global push for green chemistry. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the needs of pharmaceutical developers seeking high-purity intermediates.

The rise of AI-driven drug discovery has further amplified the importance of compounds like {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine. Machine learning models trained on chemical databases frequently identify fluorinated amines as promising candidates for further study. This trend underscores the compound’s potential to bridge the gap between computational predictions and real-world applications.

In summary, {3-[(2,2,2-trifluoroethoxy)methyl]phenyl}methanamine (CAS No. 954585-23-0) represents a cutting-edge tool in modern chemistry. Its applications span from drug development to material science, making it a subject of ongoing exploration. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.